![molecular formula C21H25N5O3S B2885707 1-((1H-benzo[d]imidazol-2-yl)methyl)-N-(3-(methylsulfonamido)phenyl)piperidine-4-carboxamide CAS No. 1207017-08-0](/img/structure/B2885707.png)
1-((1H-benzo[d]imidazol-2-yl)methyl)-N-(3-(methylsulfonamido)phenyl)piperidine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
The compound “1-((1H-benzo[d]imidazol-2-yl)methyl)-N-(3-(methylsulfonamido)phenyl)piperidine-4-carboxamide” is a complex organic molecule. It contains a benzimidazole core, which is a type of heterocyclic aromatic organic compound . This type of compound is known for its strong coordination ability and diverse coordination structures, making it a very active research topic .
Synthesis Analysis
The synthesis of benzimidazole derivatives involves several steps. For example, o-phenylenediamine and glycine are placed in a high-pressure reactor, and after adding 6mol/L of HCl, the mixture is stirred and kept at 120°C for 48 hours . After cooling, the pH is adjusted to around 8 with concentrated ammonia, and the solid is precipitated, filtered, and recrystallized with distilled water to obtain the benzimidazole derivative .Molecular Structure Analysis
The molecular structure of benzimidazole derivatives is complex and can be modified to obtain more efficient derivatives . The structure of the compound and the substituents of the target molecules have a strong correlation .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of benzimidazole derivatives are complex and involve multiple steps. The key starting materials react with different reagents to give various derivatives .Physical And Chemical Properties Analysis
The physical and chemical properties of benzimidazole derivatives can vary depending on the specific compound. For example, the boiling point, density, vapor pressure, and pKa can all differ .Scientific Research Applications
Organic Synthesis
The compound contains an imidazole ring, which is a key component in many functional molecules used in a variety of everyday applications . Recent advances in the regiocontrolled synthesis of substituted imidazoles have been highlighted, with an emphasis on the bonds constructed during the formation of the imidazole .
Antiproliferative Activity
Compounds with similar structures have been synthesized and evaluated for their antiproliferative activity on selected human cancer cell lines such as prostate (DU-145), lung (A549), cervical (HeLa) and breast (MCF-7) .
Treatment of Hematological Malignancies
Derivatives of the compound have been discovered as novel and potent syk inhibitors for the treatment of hematological malignancies .
Determination of Bile Acids
The compound’s structure is similar to other imidazole-based compounds that have been used in the determination of bile acids from bio-samples using high performance liquid chromatography-fluorescence detection-mass spectrometry identification (HPLC-FLD-MS) coupled with pre-column derivatization .
Safety and Hazards
Mechanism of Action
Target of Action
It is known that imidazole derivatives, which are key components of this compound, are utilized in a diverse range of applications, including pharmaceuticals and agrochemicals
Mode of Action
Imidazole derivatives are known to interact with various targets in the body, leading to a variety of biological effects
Biochemical Pathways
Imidazole derivatives are known to be involved in a wide range of biochemical processes
Result of Action
It is known that imidazole derivatives can have a variety of biological effects, depending on their specific targets and mode of action
properties
IUPAC Name |
1-(1H-benzimidazol-2-ylmethyl)-N-[3-(methanesulfonamido)phenyl]piperidine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H25N5O3S/c1-30(28,29)25-17-6-4-5-16(13-17)22-21(27)15-9-11-26(12-10-15)14-20-23-18-7-2-3-8-19(18)24-20/h2-8,13,15,25H,9-12,14H2,1H3,(H,22,27)(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KAFGLSSBLIVEGP-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CS(=O)(=O)NC1=CC=CC(=C1)NC(=O)C2CCN(CC2)CC3=NC4=CC=CC=C4N3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H25N5O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
427.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-((1H-benzo[d]imidazol-2-yl)methyl)-N-(3-(methylsulfonamido)phenyl)piperidine-4-carboxamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.